Cas no 1249837-95-3 (3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1249837-95-3
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 6195437
• PubChem ID: 62313264
• Update Time: 2025-06-20

3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• 1249837-95-3
• EN300-1256709
• AKOS011597151

• Inchi： 1S/C7H9NO3/c9-7(10)6-3-5(8-11-6)4-1-2-4/h4,6H,1-3H2,(H,9,10)
• InChI Key： MCCBPKHVYWIUHB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CC(C2CC2)=N1

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.9Ų

Additional information on 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

3-Cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic Acid (CAS No. 1249837-95-3): A Comprehensive Overview

3-Cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1249837-95-3) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their biological activities and applications in drug discovery. The unique structure of 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid makes it an interesting candidate for further investigation in both academic and industrial settings.

The chemical structure of 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid consists of a five-membered oxazole ring with a cyclopropyl substituent and a carboxylic acid group. This combination of functional groups provides the molecule with unique properties that can be exploited in various chemical reactions and biological assays. The cyclopropyl group, in particular, is known for its strain energy and ability to influence the conformational flexibility of the molecule, which can be crucial for its biological activity.

In recent years, there has been a growing interest in the development of new oxazole derivatives for their potential therapeutic applications. Research has shown that oxazoles can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain oxazole derivatives were effective in inhibiting the growth of cancer cells by targeting specific signaling pathways. This finding highlights the potential of 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid as a lead compound for further drug development.

The synthesis of 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid has been extensively studied in the literature. One common approach involves the reaction of a cyclopropyl-substituted aldehyde with an amino acid derivative under suitable conditions to form the desired oxazole ring. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for oxazoles, which is an important consideration for sustainable pharmaceutical manufacturing.

The physicochemical properties of 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid have also been characterized in detail. The compound is typically obtained as a white crystalline solid with a melting point ranging from 100 to 105°C. It is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various analytical techniques and biological assays.

In terms of biological activity, 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid has shown promising results in several preclinical studies. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid has also been investigated for its antimicrobial activity. A study conducted by researchers at the University of California found that this compound was effective against a range of Gram-positive and Gram-negative bacteria. The mechanism of action was attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. These results highlight the potential of 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid as an antibacterial agent.

The safety profile of 3-cyclopropyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-cyclopropyl-4,5-dihydro-1,2-o​xazole​ -​ 5​ -​ c​a​r​b​o​x​y​l​i​c ​a​c​i​d (CAS No. 1249837–95–3) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique structure and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and potential uses in various medical conditions.